![molecular formula C18H16ClN5O2 B5563089 4-(1H-1,2,3-benzotriazol-5-ylcarbonyl)-1-(3-chlorophenyl)-5-methyl-2-piperazinone](/img/structure/B5563089.png)
4-(1H-1,2,3-benzotriazol-5-ylcarbonyl)-1-(3-chlorophenyl)-5-methyl-2-piperazinone
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Description
4-(1H-1,2,3-benzotriazol-5-ylcarbonyl)-1-(3-chlorophenyl)-5-methyl-2-piperazinone is a useful research compound. Its molecular formula is C18H16ClN5O2 and its molecular weight is 369.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.0992525 g/mol and the complexity rating of the compound is 562. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antibacterial and Antifungal Activities
Compounds featuring piperazine linkers and related chemical structures have been synthesized for their potential antibacterial and antifungal properties. For example, derivatives of bis(pyrazole-benzofuran) hybrids connected via piperazine demonstrated significant inhibitory effects against bacterial strains such as E. coli, S. aureus, and S. mutans, with some compounds showing more effective biofilm inhibition activities than the reference drug Ciprofloxacin. These findings suggest their potential application in addressing antibiotic-resistant bacterial infections (Ahmed E. M. Mekky, S. Sanad, 2020).
Anticancer Properties
Newly synthesized 5-(4-chlorophenyl)-1,3,4-thiadiazole-based compounds, featuring substituted piperazines, showed promising cytotoxicity against cancer cell lines such as MCF-7 and HepG2. Some compounds induced cell cycle arrest and apoptotic cell death, highlighting their potential as anticancer agents (Rana M. El-Masry et al., 2022).
Antipsychotic and CNS Agents
Piperazine derivatives have also been explored for their central nervous system (CNS) activities, showing properties akin to antipsychotic agents. Some compounds exhibited significant binding affinities to dopamine D2 and serotonin 5-HT2 receptors, which are key targets for antipsychotic drugs. These studies pave the way for developing novel treatments for psychiatric disorders (Mark H. Norman et al., 1994).
Antitubercular Activity
Research into novel ((triazoles/indole)-piperazin-1-yl/1,4-diazepan-1-yl)benzo[d]isoxazole derivatives demonstrated potential anti-tubercular activity against Mycobacterium tuberculosis strains. These findings indicate the potential for these compounds to contribute to the development of new antitubercular drugs, addressing the urgent need for effective treatments against drug-resistant TB strains (Kalaga Mahalakshmi Naidu et al., 2016).
properties
IUPAC Name |
4-(2H-benzotriazole-5-carbonyl)-1-(3-chlorophenyl)-5-methylpiperazin-2-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN5O2/c1-11-9-24(14-4-2-3-13(19)8-14)17(25)10-23(11)18(26)12-5-6-15-16(7-12)21-22-20-15/h2-8,11H,9-10H2,1H3,(H,20,21,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCZFUYADHJKFEU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(=O)CN1C(=O)C2=CC3=NNN=C3C=C2)C4=CC(=CC=C4)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN5O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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